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Compound of Interest

Compound Name: Hexamethylindanopyran, (4S,7R)-

Cat. No.: B12760529

An In-depth Exploration of the Synthesis, Isomeric Landscape, and Historical Significance of a
Landmark Synthetic Musk

Introduction

Galaxolide, a synthetic polycyclic musk, has been a cornerstone of the fragrance industry for
over half a century. Its clean, sweet, and musky aroma has graced countless consumer
products, from fine fragrances to laundry detergents. This technical guide provides a
comprehensive overview of the discovery, history, and chemical intricacies of Galaxolide and its
isomers. It is intended for researchers, scientists, and professionals in drug development and
fragrance chemistry who seek a deeper understanding of this commercially significant aroma
chemical.

Discovery and Historical Development

The journey of Galaxolide began in the laboratories of International Flavors & Fragrances (IFF)
in the 1960s. Building upon the work of M.G.J. Beets on the osmophoric groups of polycyclic
musks, chemists L.G. Heeringa and R.1. Bell sought to create a more stable and hydrophobic
synthetic musk. Their research culminated in the first synthesis of Galaxolide in 1965, with a
patent granted in 1967.

Commercialized by IFF, Galaxolide quickly gained traction in the fragrance industry. Its
versatility and affordability, coupled with its desirable olfactory profile, led to its widespread
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adoption. By the late 1980s, Galaxolide had become one of the most produced fragrance
ingredients globally.

Timeline of Key Events
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Caption: A timeline of the key milestones in the discovery and commercialization of Galaxolide.

Physicochemical Properties and Isomerism

Galaxolide, with the chemical name 1,3,4,6,7,8-hexahydro-4,6,6,7,8,8-
hexamethylcyclopenta[g]-2-benzopyran (HHCB), is a viscous liquid at room temperature. It is a
complex mixture of stereoisomers due to the presence of two chiral centers at the C4 and C7
positions. This results in four possible stereoisomers: (4R,7R), (4R,7S), (4S,7R), and (4S,7S).

The olfactory properties of Galaxolide are highly dependent on its isomeric composition. The
(4S,7R) and (4S,7S) isomers are known to possess the most potent and desirable musk odor.

hvsicochemical

Property Value Reference
Molecular Formula CisH260 [1112]
Molecular Weight 258.4 g/mol [1][2]
CAS Number 1222-05-5 [1112]

Colorless to pale yellow
Appearance ] o [2][3]
viscous liquid

Boiling Point ~330 °C [1]
Melting Point -20 °C [1]
log Kow 53-5.9 [1]
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Odor Thresholds of Isomers

o Odor Threshold
Isomer Odor Description . Reference
(ngl/L air)
(4S,7R) Strong, clean, musky <1 [1]
(4S,7S) Strong, clean, musky <1 [1]
(4R,7S) Weak, musky
(4R,7R) Weak, musky

Experimental Protocols: Synthesis of Galaxolide

The commercial synthesis of Galaxolide is a multi-step process that typically starts from the
alkylation of an indane derivative. The following is a generalized protocol based on published
literature and patents.

Synthesis of 1,1,2,3,3-Pentamethylindane (Intermediate)

Reactants:

e 0-Methylstyrene

« tert-Amyl alcohol (or isoamylene)

o Acid catalyst (e.qg., sulfuric acid, phosphoric acid)

Procedure:

o a-Methylstyrene and tert-amyl alcohol are reacted in the presence of an acid catalyst.

e The reaction mixture is stirred at a controlled temperature (e.g., 35°C) for several hours (e.qg.,
6 hours).[4]

e The resulting crude product, pentamethylindane, is then purified.

Hydroxyalkylation of Pentamethylindane

Reactants:

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://pubmed.ncbi.nlm.nih.gov/24361078/
https://pubmed.ncbi.nlm.nih.gov/24361078/
https://www.dissertationtopic.net/doc/267754
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12760529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1,1,2,3,3-Pentamethylindane

Propylene oxide

Lewis acid catalyst (e.g., aluminum chloride)

Solvent (e.g., dichloromethane)

Procedure:

o Pentamethylindane is dissolved in a suitable solvent.

e The solution is cooled to a low temperature (e.g., -20 to -15°C).[4]

e A Lewis acid catalyst, such as aluminum chloride, is added.

» Propylene oxide is then added dropwise while maintaining the low temperature.
e The reaction is allowed to proceed for several hours (e.g., 5 hours).[4]

e The reaction is quenched, and the resulting hexamethylindanol is isolated and purified.

Cyclization to Galaxolide

Reactants:

o Hexamethylindanol

o Formaldehyde (or paraformaldehyde)

e Acid catalyst

Procedure:

o Hexamethylindanol is reacted with formaldehyde in the presence of an acid catalyst.
 This final cyclization step forms the pyran ring of the Galaxolide molecule.

¢ The crude Galaxolide is then purified to yield the final product.
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Caption: A simplified workflow of the commercial synthesis of Galaxolide.

Olfactory Signaling Pathway

The perception of musk odors, including that of Galaxolide, is initiated by the binding of the
odorant molecule to specific olfactory receptors (ORs) located on the cilia of olfactory sensory
neurons in the nasal epithelium. These receptors are G-protein coupled receptors (GPCRS).
The binding of an odorant triggers a conformational change in the receptor, initiating an
intracellular signaling cascade.

The human olfactory receptor OR5AN1 has been identified as a key receptor for macrocyclic
and nitro-musks.[5] However, the perception of polycyclic musks like Galaxolide is more
complex, and other receptors are likely involved.

The general olfactory signaling pathway is as follows:
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Odorant Binding: A musk molecule binds to an olfactory receptor (a GPCR).

G-Protein Activation: The activated receptor interacts with a heterotrimeric G-protein,
specifically the Gaolf subunit (GNAL). This causes the Gaolf subunit to exchange GDP for
GTP.

Adenylyl Cyclase Activation: The activated Gaolf-GTP complex then binds to and activates
adenylyl cyclase.

cAMP Production: Activated adenylyl cyclase catalyzes the conversion of ATP to cyclic AMP
(CAMP).

lon Channel Opening: cAMP binds to and opens cyclic nucleotide-gated (CNG) ion channels.

Depolarization: The opening of CNG channels allows an influx of cations (primarily Ca2* and
Na*), leading to the depolarization of the olfactory sensory neuron.

Action Potential: If the depolarization reaches the threshold, an action potential is generated
and transmitted to the olfactory bulb in the brain, resulting in the perception of smell.
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Caption: The olfactory signal transduction pathway for musk odorants.

Production and Market Significance

Galaxolide has been a high-production-volume chemical for decades. Its cost-effectiveness
and versatile scent profile have cemented its place in a vast array of consumer goods.

Historical Production and Usage Data
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Production/Usage

Year/Period Region/Scope Volume (Metric Reference
Tons)

1987-2000 Global Doubled [6]

1988 Global > 6,000 [7]

~5,600 (polycyclic

musks, mainly

1996 Worldwide ]
Galaxolide and
Tonalide)
~4,000 (polycyclic
2000 Worldwide (polycy [3]
musks)
2011 North America 1,500 - 2,000 [6]
2014-2018 Nordic Countries 22 (average annual) [8]
2016 USA 454 - 4,536 [8]
1,000 - 10,000
- EU [8]
(annual)
Conclusion

From its discovery in the 1960s to its present-day status as a widely used fragrance ingredient,
Galaxolide has had a profound impact on the chemical and fragrance industries. Its complex
stereochemistry, with specific isomers dictating its sought-after olfactory properties, continues
to be an area of interest for chemists. The synthesis of Galaxolide, a multi-step industrial
process, has been refined over the years to meet global demand. Understanding the olfactory
signaling pathway that allows us to perceive its characteristic musk scent provides valuable
insights into the broader field of chemosensation. Despite the emergence of new fragrance
molecules, the enduring legacy of Galaxolide is a testament to its remarkable properties and its
integral role in the world of scent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b12760529?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/24361078/
https://pubmed.ncbi.nlm.nih.gov/24361078/
https://www.iff.com/scent/ingredients-compendium/galaxolide/
https://wwfeu.awsassets.panda.org/downloads/fact_sheet___synthetic_musks_food.pdf
https://www.dissertationtopic.net/doc/267754
https://www.u-tokyo.ac.jp/focus/en/articles/a_00475.html
https://www.u-tokyo.ac.jp/focus/en/articles/a_00475.html
https://www.biomonitoring.ca.gov/sites/default/files/downloads/110813PolycyclicMusksDesig3.pdf
https://www.scentspiracy.com/fragrance-ingredients/p/galaxolide-100
https://www.scentspiracy.com/fragrance-ingredients/p/galaxolide-100
https://www.industrialchemicals.gov.au/sites/default/files/2021-09/EVA00039%20-%20Evaluation%20Statement%20-%2014%20September%202021%20%5B833%20KB%5D.pdf
https://www.benchchem.com/product/b12760529#discovery-and-history-of-galaxolide-and-its-isomers
https://www.benchchem.com/product/b12760529#discovery-and-history-of-galaxolide-and-its-isomers
https://www.benchchem.com/product/b12760529#discovery-and-history-of-galaxolide-and-its-isomers
https://www.benchchem.com/product/b12760529#discovery-and-history-of-galaxolide-and-its-isomers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12760529?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12760529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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